Cas no 16537-12-5 (Tert-butyl 2-methylbutanoate)

Tert-butyl 2-methylbutanoate structure
Tert-butyl 2-methylbutanoate structure
Product Name:Tert-butyl 2-methylbutanoate
CAS No:16537-12-5
MF:C9H18O2
MW:158.238023281097
CID:2110400
PubChem ID:523483
Update Time:2024-03-01

Tert-butyl 2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-methylbutanoate
    • Butanoic acid, 2-methyl-, 1,1-dimethylethyl ester
    • LPSJKZWOLKMCCA-UHFFFAOYSA-N
    • Butanoic acid, 2-methyl, 1,1-dimethylethyl ester
    • NE57417
    • 2-methyl-butyric acid tert-butyl ester
    • 2-Methylbutanoic acid tert-butyl ester
    • Butanoicacid,2-methyl-,1,1-dimethylethylester
    • Tert-butyl 2-methylbutanoate
    • Inchi: 1S/C9H18O2/c1-6-7(2)8(10)11-9(3,4)5/h7H,6H2,1-5H3
    • InChI Key: LPSJKZWOLKMCCA-UHFFFAOYSA-N
    • SMILES: O(C(C(C)CC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 158.130679813g/mol
  • Monoisotopic Mass: 158.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2.5

Tert-butyl 2-methylbutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 95.00 2022-06-07
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